Cas no 929451-65-0 (N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide)

• Product Name: N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide
• CAS No: 929451-65-0
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• CID: 6251239
• PubChem ID: 26841493
• Update Time: 2025-06-15

N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide
• F2095-0095
• N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)benzofuran-3-carboxamide
• AKOS002292162
• 929451-65-0

• Inchi： 1S/C25H23NO4/c1-4-16-5-9-18(10-6-16)26-25(27)23-21-15-20(29-3)13-14-22(21)30-24(23)17-7-11-19(28-2)12-8-17/h5-15H,4H2,1-3H3,(H,26,27)
• InChI Key： QZEBXEHHDWAHBB-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2C(C(NC2C=CC(=CC=2)CC)=O)=C1C1C=CC(=CC=1)OC)OC

Computed Properties

• Exact Mass: 401.16270821g/mol
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide

N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide: A Comprehensive Overview

N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide (CAS No. 929451-65-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of chronic diseases and inflammatory conditions.

The molecular structure of N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide is composed of a benzofuran core, which is a common scaffold in many bioactive molecules. The presence of methoxy groups and an ethyl-substituted phenyl ring adds to its chemical diversity and biological activity. The benzofuran moiety is known for its ability to interact with various biological targets, making it a valuable scaffold in drug discovery and development.

Recent studies have highlighted the potential of N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide as an anti-inflammatory agent. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).

Furthermore, the compound has shown promising results in preclinical studies for its potential as an antitumor agent. Research has indicated that N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that it could be a valuable lead compound for the development of new anticancer drugs.

In addition to its anti-inflammatory and antitumor properties, N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide has also been investigated for its potential neuroprotective effects. Studies have shown that it can reduce oxidative stress and protect neurons from damage caused by neurotoxic agents. This makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide have also been studied extensively. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate to progress into clinical trials. The compound's stability under physiological conditions and its ability to cross the blood-brain barrier further enhance its therapeutic potential.

Despite its promising therapeutic applications, further research is needed to fully understand the mechanisms of action and optimize the compound's efficacy and safety. Ongoing studies are focused on elucidating the molecular targets and signaling pathways involved in its biological activities. Additionally, efforts are being made to develop more potent analogs through structure-based drug design approaches.

In conclusion, N-(4-ethylphenyl)-5-methoxy-2-(4-methoxyphenyl)-1-benzofuran-3-carboxamide (CAS No. 929451-65-0) is a multifaceted compound with significant potential in various therapeutic areas. Its unique chemical structure and diverse biological activities make it an exciting subject of ongoing research in medicinal chemistry and pharmaceutical sciences. As more data becomes available, it is likely that this compound will play an increasingly important role in the development of novel drugs for the treatment of chronic diseases.